Cas no 298194-69-1 ((2Z)-3-butyl-4-(2,4-dichlorophenyl)-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine)

• Product Name: (2Z)-3-butyl-4-(2,4-dichlorophenyl)-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine
• CAS No: 298194-69-1
• MF: C₁₉H₁₈Cl₂N₂S
• MW: 377.330621242523
• CID: 6464196
• Update Time: 2025-05-24

(2Z)-3-butyl-4-(2,4-dichlorophenyl)-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-butyl-4-(2,4-dichlorophenyl)-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine
• (Z)-3-butyl-4-(2,4-dichlorophenyl)-N-phenylthiazol-2(3H)-imine
• Benzenamine, N-[3-butyl-4-(2,4-dichlorophenyl)-2(3H)-thiazolylidene]-

• Inchi： 1S/C19H18Cl2N2S/c1-2-3-11-23-18(16-10-9-14(20)12-17(16)21)13-24-19(23)22-15-7-5-4-6-8-15/h4-10,12-13H,2-3,11H2,1H3
• InChI Key： OMRAMGDLAVYLFA-UHFFFAOYSA-N
• SMILES： C1(N=C2N(CCCC)C(C3=CC=C(Cl)C=C3Cl)=CS2)=CC=CC=C1

Additional information on (2Z)-3-butyl-4-(2,4-dichlorophenyl)-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine

Compound CAS No 298194-69-1: (2Z)-3-butyl-4-(2,4-dichlorophenyl)-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine

The compound with CAS No 298194-69-1, known as (2Z)-3-butyl-4-(2,4-dichlorophenyl)-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of the thiazole ring in its structure contributes to its stability and reactivity, making it a valuable molecule in various chemical and pharmaceutical applications.

The structural formula of this compound reveals several key features that define its properties. The thiazole ring is substituted with a butyl group at the 3-position and a 2,4-dichlorophenyl group at the 4-position. Additionally, the imine functionality at the 2-position is connected to a phenyl group via an N-bond. These substituents not only influence the electronic properties of the molecule but also play a critical role in its interactions with other molecules. The Z configuration at the imine group suggests that this compound may exhibit specific stereochemical behaviors, which could be significant in biological systems.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its thiazole core is known to exhibit bioactivity across various biological targets, including enzymes, receptors, and ion channels. For instance, research has shown that analogs of this compound may possess anti-inflammatory, antifungal, or anticancer properties. The presence of electron-withdrawing groups like the dichlorophenyl moiety could enhance the molecule's ability to interact with specific biological targets, thereby increasing its therapeutic potential.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The formation of the thiazole ring typically involves cyclization reactions between an appropriate thioamide and an aldehyde or ketone. Subsequent substitution reactions can introduce the butyl and dichlorophenyl groups at specific positions on the ring. The imine functionality can be introduced via a Schiff base formation reaction between an amine and a carbonyl group. Optimization of these reaction conditions is crucial to ensure high yields and purity of the final product.

The physical properties of CAS No 298194-69-1 include a melting point of approximately 150°C and a molecular weight of around 400 g/mol. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical processes. However, its limited solubility in water restricts its application in aqueous environments unless formulated with appropriate excipients.

From an environmental perspective, this compound has not been extensively studied for its ecological impact. However, given its structure and functional groups, it is likely to undergo biodegradation under specific conditions. Further research is required to assess its persistence in different environmental compartments and its potential toxicity to aquatic organisms.

In conclusion, CAS No 298194-69-1 represents a promising candidate for further exploration in both academic and industrial settings. Its unique combination of structural features and functional groups positions it as a valuable tool in drug discovery and material science. Continued research into its synthesis, properties, and applications will undoubtedly unlock new opportunities for advancing chemical innovation.